Cas no 1152850-79-7 (N-((5-Bromopyridin-3-yl)methyl)ethanamine)
N-((5-Bromopyridin-3-yl)methyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- N-((5-Bromopyridin-3-yl)methyl)ethanamine
- 5-bromo-N-ethyl-3-Pyridinemethanamine
- N-((5-Bromopyridin-3-yl)methyl)ethamine
- N-[(5-bromopyridin-3-yl)methyl]ethanamine
- DA-37664
- [(5-BROMOPYRIDIN-3-YL)METHYL](ETHYL)AMINE
- F19801
- SCHEMBL15301629
- 1152850-79-7
- DTXSID00655635
- EN300-1237773
- AKOS009346110
- CS-0339238
- J-522746
-
- Inchi: 1S/C8H11BrN2/c1-2-10-4-7-3-8(9)6-11-5-7/h3,5-6,10H,2,4H2,1H3
- InChI Key: FBGOUYWASCNWHU-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)CNCC
Computed Properties
- Exact Mass: 214.01056g/mol
- Monoisotopic Mass: 214.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 268.4±25.0 °C at 760 mmHg
- Flash Point: 116.1±23.2 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
N-((5-Bromopyridin-3-yl)methyl)ethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-((5-Bromopyridin-3-yl)methyl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029191559-5g |
N-((5-Bromopyridin-3-yl)methyl)ethanamine |
1152850-79-7 | 95% | 5g |
$1078.00 | 2023-09-04 | |
| TRC | B702173-10mg |
N-((5-Bromopyridin-3-yl)methyl)ethanamine |
1152850-79-7 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B702173-50mg |
N-((5-Bromopyridin-3-yl)methyl)ethanamine |
1152850-79-7 | 50mg |
$ 210.00 | 2022-06-01 | ||
| TRC | B702173-100mg |
N-((5-Bromopyridin-3-yl)methyl)ethanamine |
1152850-79-7 | 100mg |
$ 295.00 | 2022-06-01 | ||
| Enamine | EN300-1237773-0.05g |
[(5-bromopyridin-3-yl)methyl](ethyl)amine |
1152850-79-7 | 0.05g |
$624.0 | 2023-05-24 | ||
| Enamine | EN300-1237773-0.1g |
[(5-bromopyridin-3-yl)methyl](ethyl)amine |
1152850-79-7 | 0.1g |
$653.0 | 2023-05-24 | ||
| Enamine | EN300-1237773-0.25g |
[(5-bromopyridin-3-yl)methyl](ethyl)amine |
1152850-79-7 | 0.25g |
$683.0 | 2023-05-24 | ||
| Enamine | EN300-1237773-0.5g |
[(5-bromopyridin-3-yl)methyl](ethyl)amine |
1152850-79-7 | 0.5g |
$713.0 | 2023-05-24 | ||
| Enamine | EN300-1237773-1.0g |
[(5-bromopyridin-3-yl)methyl](ethyl)amine |
1152850-79-7 | 1g |
$743.0 | 2023-05-24 | ||
| Enamine | EN300-1237773-2.5g |
[(5-bromopyridin-3-yl)methyl](ethyl)amine |
1152850-79-7 | 2.5g |
$1454.0 | 2023-05-24 |
N-((5-Bromopyridin-3-yl)methyl)ethanamine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-((5-Bromopyridin-3-yl)methyl)ethanamine
N-((5-Bromopyridin-3-yl)methyl)ethanamine: A Comprehensive Overview
N-((5-Bromopyridin-3-yl)methyl)ethanamine, with the CAS number 1152850-79-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug discovery and molecular research. The presence of a brominated pyridine moiety and an amine functional group makes it a versatile intermediate for the development of various bioactive molecules.
The< strong>5-Bromopyridin-3-yl substituent in the molecular structure of N-((5-Bromopyridin-3-yl)methyl)ethanamine plays a crucial role in its reactivity and interaction with biological targets. Bromopyridines are well-known for their ability to participate in various chemical transformations, including cross-coupling reactions, which are fundamental in constructing complex organic molecules. These reactions are often catalyzed by transition metals such as palladium, copper, and nickel, enabling the formation of carbon-carbon bonds that are essential for drug development.
In the context of pharmaceutical research, N-((5-Bromopyridin-3-yl)methyl)ethanamine has been explored as a building block for more intricate pharmacophores. The amine group at the other end of the molecule provides a site for further functionalization, allowing chemists to introduce additional substituents that can modulate the biological activity of the compound. This flexibility makes it particularly valuable in medicinal chemistry, where the goal is often to optimize potency, selectivity, and pharmacokinetic properties.
Recent studies have highlighted the utility of N-((5-Bromopyridin-3-yl)methyl)ethanamine in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, researchers have leveraged its structure to develop compounds that interact with enzymes involved in cancer metabolism. The bromine atom on the pyridine ring can be readily displaced by nucleophiles, enabling the introduction of diverse functional groups that can enhance binding affinity to biological targets. This property has been exploited in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.
The< strong>molecular scaffold of N-((5-Bromopyridin-3-yl)methyl)ethanamine also lends itself to applications in materials science and agrochemicals. Its ability to undergo selective modifications allows for the creation of polymers with tailored properties or agrochemicals with improved efficacy. In materials science, for example, such compounds can be used to develop organic semiconductors or ligands for metal catalysts. The versatility of this molecule underscores its importance as a synthetic intermediate across multiple disciplines.
Advances in computational chemistry have further enhanced the understanding and application of N-((5-Bromopyridin-3-yl)methyl)ethanamine. Molecular modeling techniques enable researchers to predict how this compound will behave in different chemical environments, helping to guide experimental design. Additionally, computational methods can be used to screen large libraries of derivatives for potential biological activity, significantly accelerating the drug discovery process. These computational approaches are particularly valuable when dealing with complex molecules like N-((5-Bromopyridin-3-yl)methyl)ethanamine, where traditional experimental screening may be time-consuming and resource-intensive.
The< strong>CAS number 1152850-79-7 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for facilitating global collaboration and knowledge sharing within the chemical community. As research continues to evolve, compounds like N-((5-Bromopyridin-3-yl)methyl)ethanamine will undoubtedly play a pivotal role in addressing some of the most pressing challenges in medicine and materials science.
In conclusion, N-((5-Bromopyridin-3-yl)methyl)ethanamine is a multifaceted compound with significant potential across various scientific domains. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As our understanding of its properties grows, so too will its applications in developing new drugs and innovative materials. The continued exploration of this compound promises to yield exciting advancements that will benefit society in numerous ways.
1152850-79-7 (N-((5-Bromopyridin-3-yl)methyl)ethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)